Cas no 899109-30-9 ((3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate)

• Product Name: (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate
• CAS No: 899109-30-9
• MF: C₁₆H₁₂Cl₂FNO₃
• MW: 356.175786018372
• CID: 5331551
• Update Time: 2025-06-08

(3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [(3-CHLORO-4-FLUOROPHENYL)CARBAMOYL]METHYL 2-(4-CHLOROPHENYL)ACETATE
• 2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate
• [2-(3-chloro-4-fluoroanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• STL194648
• 2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C16H12Cl2FNO3/c17-11-3-1-10(2-4-11)7-16(22)23-9-15(21)20-12-5-6-14(19)13(18)8-12/h1-6,8H,7,9H2,(H,20,21)
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NC1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• XLogP3: 4
• Topological Polar Surface Area: 55.4

Additional information on (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

Introduction to (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 899109-30-9)

(3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate is a specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 899109-30-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of both chloro and fluoro substituents in its aromatic ring system enhances its reactivity and makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure consists of a carbamoylmethyl group attached to a 2-(4-chlorophenyl)acetate moiety, which contributes to its versatility in chemical transformations. These structural features are particularly useful in medicinal chemistry, where such compounds are often employed as building blocks for the development of new drugs. The chloro and fluoro groups are known to influence the electronic properties of the aromatic ring, thereby affecting the compound's interaction with biological targets.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that exhibit enhanced efficacy and reduced side effects. (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate has emerged as a promising candidate in this context. Its ability to undergo various chemical modifications makes it an ideal starting material for the synthesis of more complex molecules. For instance, it can be used to introduce functional groups that are critical for binding to specific biological receptors, thereby modulating physiological processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that compounds with similar structural motifs can interact with neurotransmitter receptors, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atom, in particular, has been shown to enhance the metabolic stability of drug candidates, making them more effective in vivo.

The synthesis of (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The chloro and fluoro substituents necessitate careful handling to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also highlight the compound's importance in modern synthetic chemistry.

Recent studies have also explored the pharmacokinetic properties of derivatives of (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate. These investigations have revealed that modifications to the carbamoylmethyl group can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. This knowledge is crucial for optimizing drug formulations and ensuring that therapeutic agents reach their target sites effectively.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how (3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding the design of more effective drug candidates.

In conclusion, ((3-chloro-4-fluorophenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 899109-30-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compound of great interest to researchers worldwide. As our understanding of its properties continues to grow, so too will its role in the development of novel treatments for various diseases.